N-[4-(aminocarbonyl)phenyl]-5-methyl-11-oxo-5,6,7,8,9,11-hexahydro-5aH-pyrido[2,1-b]quinazoline-3-carboxamide

• IUPAC Name: N-(4-carbamoylphenyl)-5-methyl-11-oxo-6,7,8,9-tetrahydro-5aH-pyrido[2,1-b]quinazoline-3-carboxamide
• InChI: InChI=1S/C21H22N4O3/c1-24-17-12-14(20(27)23-15-8-5-13(6-9-15)19(22)26)7-10-16(17)21(28)25-11-3-2-4-18(24)25/h5-10,12,18H,2-4,11H2,1H3,(H2,22,26)(H,23,27)
• InChI Key: OTQAIOHDNAECAC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2CCCCN2C(=O)C3=C1C=C(C=C3)C(=O)NC4=CC=C(C=C4)C(=O)N
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol
• CAS No.: 1574619-07-0

Description

“N-[4-(aminocarbonyl)phenyl]-5-methyl-11-oxo-5,6,7,8,9,11-hexahydro-5aH-pyrido[2,1-b]quinazoline-3-carboxamide” is a derivative of quinazoline. Quinazoline derivatives constitute a large group of chemicals with a wide range of biological properties. Many quinazoline derivatives are approved for antitumor clinical use. The character of these depends mostly on the properties of the substituents and their presence and position on one of the cyclic compounds.

Molecular Structure Analysis

Quinazoline is a heterocyclic chemical compound with a bicyclic structure consisting of two fused six-membered aromatic rings, a benzene ring, and a pyrimidine ring. The specific molecular structure of “this compound” is not available in the retrieved data.

Scientific Research Applications

Chemical Monitoring and Human Exposure

Heterocyclic amines (HCAs), including the compound of interest, have been widely studied for their presence in various foods and their potential impact on human health. Ushiyama et al. (1991) focused on the presence of carcinogenic HCAs in the urine of healthy individuals consuming a regular diet, highlighting continual human exposure to these compounds through food. This study provides an important foundation for understanding human exposure to such compounds and their potential metabolic pathways (Ushiyama et al., 1991).

Dietary Intake Assessment

Zapico et al. (2022) conducted a descriptive cross-sectional study to assess the intake of various xenobiotics, including heterocyclic amines (HAs), derived from food processing in a Spanish adult sample. The study used comprehensive methods to estimate the intake of these compounds, revealing the widespread presence and levels of HAs in different dietary sources. This research underscores the ubiquity of HAs in our diet and the necessity for more efforts to adjust their intake to recommended levels (Zapico et al., 2022).

Adduct Formation and Metabolism

The formation and metabolism of HCAs at low doses in humans and rodents have been explored by Turteltaub et al. (1999). This study used advanced techniques to study the dosimetry of protein and DNA adduct formation by low doses of HCAs, offering insights into the metabolic pathways and potential health impacts of these compounds (Turteltaub et al., 1999).

Mutational Fingerprints and Health Risks

Nagao et al. (1996) explored the mutational fingerprints of HCAs in experimental animals and their implications for human health. This study provided a detailed analysis of the types of mutations induced by these compounds, potentially offering a pathway to understanding their carcinogenic potential and establishing biomarkers for exposure and risk assessment (Nagao et al., 1996).